Cas no 1804496-99-8 (3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1804496-99-8
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4931194
• Update Time: 2025-11-01

3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5-3(1-13)6(9)14-2-4(5)15-7(10,11)12/h2H,1,13H2
• InChI Key： BPPWJWYNPWBUMC-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1CN)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine

3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804496-99-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group, two fluorine atoms, and a trifluoromethoxy group. These substituents not only enhance the compound's stability but also contribute to its versatile reactivity and bioavailability.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in anticancer therapy. The aminomethyl group serves as a reactive site for further functionalization, enabling the attachment of various bioactive moieties that can modulate enzyme activity.

In the agricultural sector, this compound has shown promise as an intermediate in the production of next-generation pesticides. Its fluorinated substituents confer resistance to metabolic degradation, making it ideal for applications where long-lasting efficacy is required. Moreover, the trifluoromethoxy group enhances lipophilicity, which is essential for optimizing drug delivery systems and improving bioavailability.

From a synthetic perspective, the preparation of 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine involves a multi-step process that combines advanced organic synthesis techniques with rigorous purification protocols. The synthesis typically begins with the formation of a pyridine ring via cyclization reactions, followed by selective substitution to introduce the desired functional groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions due to its electron-deficient aromatic system. For example, it can undergo nucleophilic aromatic substitution at specific positions on the pyridine ring, enabling the incorporation of additional functional groups. This property has been exploited in the design of novel materials with tailored electronic properties for use in optoelectronic devices.

Environmental considerations are also a key focus when working with 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine. Researchers have investigated its biodegradation pathways and environmental fate to ensure that its use does not pose risks to ecosystems. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, leading to the formation of less hazardous byproducts.

In conclusion, 3-(Aminomethyl)-2,4-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804496-99-8) stands out as a versatile and valuable molecule with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an attractive candidate for further research and development in fields such as drug discovery and materials science.